1-{4-[(2-Bromo-5-methoxybenzyl)oxy]-3-fluorophenyl}-1-ethanone

• IUPAC Name: 1-[4-[(2-bromo-5-methoxyphenyl)methoxy]-3-fluorophenyl]ethanone
• InChI: InChI=1S/C16H14BrFO3/c1-10(19)11-3-6-16(15(18)8-11)21-9-12-7-13(20-2)4-5-14(12)17/h3-8H,9H2,1-2H3
• InChI Key: DLYPUGYYEIIDPF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C(C=C1)OCC2=C(C=CC(=C2)OC)Br)F
• Molecular Formula: C16H14BrFO3
• Molecular Weight: 353.18 g/mol

Description

“1-{4-[(2-Bromo-5-methoxybenzyl)oxy]-3-fluorophenyl}-1-ethanone” is a chemical compound. It is used as an important intermediate for raw material for organic synthesis, agrochemical, pharmaceutical and dyestuff field.

Synthesis Analysis

The synthesis of this compound could involve the use of 2-Bromo-5-methoxybenzyl bromide. This compound may be used to synthesize precursors required for the synthesis of pentacyclic sultams.

Scientific Research Applications

Synthesis and Characterization

1-{4-[(2-Bromo-5-methoxybenzyl)oxy]-3-fluorophenyl}-1-ethanone is involved in various synthesis processes, showcasing its importance in the creation of complex chemical structures. For instance, the compound has been used in the synthesis of chalcone derivatives using sonochemical and conventional methods. The sonochemical method demonstrated a remarkable improvement in the crystallinity and energy efficiency of the synthesized chalcone compared to the conventional method, suggesting its potential for optimizing synthesis processes in research applications (Jarag et al., 2011). Furthermore, research has delved into the selective α-monobromination of alkylaryl ketones, including derivatives of 1-{4-[(2-Bromo-5-methoxybenzyl)oxy]-3-fluorophenyl}-1-ethanone, indicating its relevance in creating regioselective reagents for bromination reactions in various ketones (Ying, 2011).

Antimicrobial Properties

The compound's derivatives have been synthesized and tested for antimicrobial activity. A novel series of isoxazoles and propan-1-ones derived from 1-{4-[(2-Bromo-5-methoxybenzyl)oxy]-3-fluorophenyl}-1-ethanone were synthesized and evaluated for their in vitro antimicrobial properties. These studies reveal that the compound's derivatives possess promising antimicrobial activities against a range of bacterial and fungal organisms, highlighting its potential in the development of new antimicrobial agents (Kumar et al., 2019; Nagamani et al., 2018; Puthran et al., 2019).

Structural and Thermal Properties

Research has also focused on the structural and thermal properties of derivatives of 1-{4-[(2-Bromo-5-methoxybenzyl)oxy]-3-fluorophenyl}-1-ethanone. Studies have determined the X-ray diffraction structures of certain derivatives, providing valuable insights into their geometric features. These findings are crucial for understanding the compound's behavior under different conditions and for potential applications in material science (Solmaz et al., 2021; Rao et al., 2014).

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, 2-Bromo-5-methoxybenzyl bromide, which may be used in the synthesis of this compound, is known to be corrosive and may cause severe skin burns and eye damage.